Cas no 1396806-40-8 (N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid)

• Product Name: N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid
• CAS No: 1396806-40-8
• MF: C₁₉H₂₄N₄O₆S
• MW: 436.482063293457
• CID: 5869604
• PubChem ID: 71784286
• Update Time: 2025-10-29

N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide:oxalic acid
• N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid
• VU0531227-1
• AKOS026686770
• N-cyclohexyl-2-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• F6064-4914
• N-cyclohexyl-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
• 1396806-40-8

• Inchi： 1S/C17H22N4O2S.C2H2O4/c22-15(18-14-4-2-1-3-5-14)10-21-8-13(9-21)17-19-16(20-23-17)12-6-7-24-11-12;3-1(4)2(5)6/h6-7,11,13-14H,1-5,8-10H2,(H,18,22);(H,3,4)(H,5,6)
• InChI Key： GGZBMQXJZCBTGW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)=O.C(NC1CCCCC1)(=O)CN1CC(C2ON=C(C3C=CSC=3)N=2)C1

Computed Properties

• Exact Mass: 436.14165567g/mol
• Monoisotopic Mass: 436.14165567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid

N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; Oxalic Acid: A Comprehensive Overview

The compound N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide (CAS No. 1396806-40-8) paired with oxalic acid represents a unique chemical entity with significant potential in pharmaceutical and material science applications. This article delves into its chemical properties, synthesis, applications, and market relevance, addressing common queries and trending topics in the field.

Chemical Structure and Properties: The molecule features a thiophene ring linked to a 1,2,4-oxadiazole moiety, which is further connected to an azetidine scaffold. The presence of oxalic acid enhances its solubility and stability, making it suitable for various formulations. Its molecular weight and logP values suggest moderate lipophilicity, ideal for drug delivery systems.

Synthesis and Optimization: Researchers often explore microwave-assisted synthesis or flow chemistry techniques to produce this compound efficiently. The 1,2,4-oxadiazole ring formation is a critical step, often achieved via cyclization reactions under controlled conditions. Recent advancements in green chemistry have also been applied to reduce waste and improve yields.

Pharmaceutical Applications: This compound has garnered attention for its potential as a kinase inhibitor or GPCR modulator, with studies highlighting its role in targeting inflammatory pathways. Its combination with oxalic acid may further enhance bioavailability, a topic frequently searched in drug formulation forums.

Material Science Relevance: Beyond pharmaceuticals, the thiophene-oxadiazole core is valued in organic electronics, particularly in OLEDs and sensors. Its electron-withdrawing properties make it a candidate for n-type semiconductors, aligning with the growing demand for sustainable materials.

Market Trends and Future Directions: With the rise of personalized medicine and biodegradable materials, this compound’s dual functionality positions it favorably. Patent filings and collaborations between academia and industry reflect its commercial potential, especially in Europe and North America.

Safety and Handling: While not classified as hazardous, standard laboratory precautions (e.g., gloves, ventilation) are recommended. Disposal should follow local regulations for organic waste, a frequently asked topic in lab safety guidelines.

Conclusion: The synergy between N-cyclohexyl-2-{3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide and oxalic acid offers multifaceted opportunities. Its alignment with trends like green synthesis and targeted therapy ensures continued research interest and industrial adoption.